Cas no 402846-78-0 (1-Butyl-2,3-dimethylimidazolium tetrafluoroborate)

• Product Name: 1-Butyl-2,3-dimethylimidazolium tetrafluoroborate
• CAS No: 402846-78-0
• MF: C₉H₁₇BF₄N₂
• MW: 240.049296140671
• MDL: MFCD03427618
• CID: 92843
• PubChem ID: 24845731
• Update Time: 2025-06-28

1-Butyl-2,3-dimethylimidazolium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 1-n-Butyl-2,3-dimethylimidazolium tetrafluoroborate
• [BMMIm] BF4
• 1-Butyl-2,3-dimethylimidazolium Tetrafluoroborate
• 1-butyl-2,3-dimethylimidazol-3-ium,tetrafluoroborate
• [BDMIM][BF4]
• [bdmim]bf4
• DSSTox_CID_27885
• DSSTox_RID_82638
• DSSTox_GSID_47909
• KSC235M3B
• C9H17N2.BF4
• Tox21_200586
• ZB1648
• 5103AJ
• TRA0078774
• SY014643
• AB1010968
• B2475
• 1-Butyl-2,3-dimethylimid
• 1-Butyl-2,3-dimethylimidazolium tetrafluoroborate

• MDL： MFCD03427618
• Inchi： 1S/C9H17N2.BF4/c1-4-5-6-11-8-7-10(3)9(11)2;2-1(3,4)5/h7-8H,4-6H2,1-3H3;/q+1;-1
• InChI Key： VCAIYEJBOWHUGP-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.N1(C=C[N+](C)=C1C)CCCC

Computed Properties

• Exact Mass: 240.14200
• Monoisotopic Mass: 240.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8

Experimental Properties

• Color/Form: Brown viscous liquid
• Density: 1.198 g/mL at 20 °C(lit.)
• Melting Point: 37 °C
  37 °C
• PSA: 8.81000
• LogP: 2.72110
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity

1-Butyl-2,3-dimethylimidazolium tetrafluoroborate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-Butyl-2,3-dimethylimidazolium tetrafluoroborate

Comprehensive Overview of 1-Butyl-2,3-dimethylimidazolium tetrafluoroborate (CAS No. 402846-78-0)

1-Butyl-2,3-dimethylimidazolium tetrafluoroborate (CAS No. 402846-78-0) is a prominent ionic liquid widely recognized for its unique physicochemical properties and versatile applications in modern chemistry and material science. As a member of the imidazolium-based ionic liquids family, this compound has garnered significant attention due to its low volatility, high thermal stability, and excellent solubility characteristics. Researchers and industries are increasingly exploring its potential in green chemistry, electrolyte systems, and catalysis, aligning with the global shift toward sustainable and energy-efficient technologies.

The molecular structure of 1-Butyl-2,3-dimethylimidazolium tetrafluoroborate combines a butyl-substituted imidazolium cation with a tetrafluoroborate anion, contributing to its remarkable stability and tunable properties. This ionic liquid exhibits a wide electrochemical window, making it a preferred choice for energy storage applications, such as supercapacitors and lithium-ion batteries. Recent studies highlight its role in enhancing the performance of next-generation batteries, a topic of high interest among researchers and investors in the renewable energy sector.

In addition to energy-related applications, 1-Butyl-2,3-dimethylimidazolium tetrafluoroborate is extensively used as a green solvent in organic synthesis and biomass processing. Its ability to dissolve a wide range of organic and inorganic compounds while minimizing environmental impact positions it as a sustainable alternative to traditional volatile organic solvents. This aligns with the growing demand for eco-friendly solvents in pharmaceuticals, agrochemicals, and specialty chemicals industries.

The compound’s thermal stability and non-flammability further expand its utility in high-temperature reactions and industrial processes. For instance, it serves as an effective medium for nanomaterial synthesis, enabling the production of uniform nanoparticles with controlled morphologies. This application is particularly relevant in the context of nanotechnology advancements, a field that continues to attract substantial research funding and public interest.

Another emerging area of interest is the use of 1-Butyl-2,3-dimethylimidazolium tetrafluoroborate in CO2 capture and utilization. With climate change mitigation being a global priority, ionic liquids like this are being investigated for their ability to selectively absorb CO2, offering a potential solution for carbon-neutral technologies. This application resonates with current trends in environmental sustainability and clean energy initiatives.

From a commercial perspective, the demand for high-purity ionic liquids such as 1-Butyl-2,3-dimethylimidazolium tetrafluoroborate is on the rise, driven by advancements in material science and process optimization. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial users. Quality control and analytical testing are critical to ensuring consistency, especially for applications in electronics and pharmaceutical formulations.

In summary, 1-Butyl-2,3-dimethylimidazolium tetrafluoroborate (CAS No. 402846-78-0) represents a cutting-edge material with multifaceted applications across energy storage, green chemistry, and nanotechnology. Its adaptability and environmentally benign properties make it a valuable asset in addressing contemporary scientific and industrial challenges. As research progresses, this compound is expected to play an even more significant role in shaping the future of sustainable technologies.